Cas no 1190316-93-8 (5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid)

• Product Name: 5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid
• CAS No: 1190316-93-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4562249
• Update Time: 2022-07-26

5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-BroMo-4-Methyl-7-azaindole-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-bromo-4-methyl-

• Inchi： 1S/C9H7BrN2O2/c1-4-6(10)3-12-8-7(4)5(2-11-8)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： UVJAFTKUNRILOE-UHFFFAOYSA-N
• SMILES： C12NC=C(C(O)=O)C1=C(C)C(Br)=CN=2

Computed Properties

• Exact Mass: 253.969
• Monoisotopic Mass: 253.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0